![molecular formula C13H30Cl2N2O B1485036 2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride CAS No. 2140850-68-4](/img/structure/B1485036.png)
2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride
Overview
Description
2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride (2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride), also known as IBPP, is a synthetic compound with a wide range of applications in scientific research. IBPP is an aminopiperidine derivative that was first synthesized in the 1970s. It is a white crystalline solid and is soluble in water, alcohol, and other organic solvents. IBPP has a variety of biological activities, including anti-inflammatory and analgesic effects. Its mechanism of action is not fully understood, but it is believed to act on the central nervous system, modulating the release of neurotransmitters and hormones.
Mechanism of Action
The exact mechanism of action of 2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride is not fully understood. However, it is believed to act on the central nervous system, modulating the release of neurotransmitters and hormones. It is thought to act as an agonist at the mu opioid receptor, and an antagonist at the kappa opioid receptor. In addition, it is believed to act as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride has a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been shown to reduce anxiety and improve cognitive performance in animal models. In addition, it has been shown to reduce the release of the stress hormone cortisol, and to increase the release of serotonin and dopamine in the brain.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride in laboratory experiments is that it is relatively easy to synthesize and is readily available. In addition, it is relatively inexpensive and has a wide range of biological activities. However, there are some limitations to its use in laboratory experiments. For example, its mechanism of action is not fully understood, and its effects can vary depending on the dose and route of administration.
Future Directions
The potential future directions for the use of 2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride include further research into its mechanism of action and its effects on the central nervous system. In addition, further research is needed to determine the optimal dose and route of administration for its various therapeutic effects. Other potential future directions include the development of new formulations and delivery systems for 2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride, as well as the exploration of its potential use in other therapeutic areas. In addition, further research is needed to determine the safety and efficacy of 2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride in humans.
Scientific Research Applications
2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride has a wide range of applications in scientific research. It has been used in studies of the pharmacology of opioids, as well as the effects of drugs on the central nervous system. It has been used to study the effects of drugs on the release of neurotransmitters, such as dopamine and serotonin. It has also been used in studies of the effects of drugs on pain, inflammation, and anxiety. In addition, 2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride has been used to study the effects of drugs on the hypothalamic-pituitary-adrenal axis.
properties
IUPAC Name |
2-[(2R,5S)-5-(2-methylpropyl)-1-propylpiperazin-2-yl]ethanol;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H28N2O.2ClH/c1-4-6-15-10-12(8-11(2)3)14-9-13(15)5-7-16;;/h11-14,16H,4-10H2,1-3H3;2*1H/t12-,13+;;/m0../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTTAQJJCCJPLDF-CQSOCPNPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CC(NCC1CCO)CC(C)C.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCN1C[C@@H](NC[C@H]1CCO)CC(C)C.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H30Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2R,5S)-5-Isobutyl-1-propylpiperazinyl]-1-ethanol dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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